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Compound of Interest

Compound Name: Leucinamide hydrochloride

Cat. No.: B555007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Leucinamide hydrochloride, the hydrochloride salt of the amino acid amide derivative of L-

leucine, has emerged as a compound of interest with potential therapeutic applications. This

technical guide provides a comprehensive overview of its known biological activities, putative

mechanisms of action, and methodologies for its investigation. While research is in its early

stages, existing evidence points towards anti-inflammatory properties and suggests avenues

for exploration in metabolic diseases and oncology. This document aims to serve as a

foundational resource for researchers and drug development professionals interested in the

further exploration of Leucinamide hydrochloride as a therapeutic agent.

Introduction
Leucinamide hydrochloride is a small molecule derivative of the essential branched-chain

amino acid, L-leucine. As a derivative of a crucial signaling amino acid, Leucinamide
hydrochloride is positioned at the intersection of metabolic and cellular stress pathways.

Leucine itself is a well-established activator of the mTORC1 signaling pathway, a central

regulator of cell growth and proliferation, and a negative regulator of autophagy. The

therapeutic potential of targeting these pathways has been extensively explored in various

diseases, including cancer and metabolic disorders. This guide will delve into the current

understanding of Leucinamide hydrochloride's therapeutic applications, with a focus on its
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anti-inflammatory effects and its potential as a lysosomotropic agent and modulator of

autophagy.

Chemical and Physical Properties
A summary of the key chemical and physical properties of L-Leucinamide hydrochloride is

presented in Table 1. This information is crucial for its handling, formulation, and use in

experimental settings.

Property Value Reference

CAS Number 10466-61-2

Molecular Formula C6H15ClN2O

Molecular Weight 166.65 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 254-256 °C

Solubility Soluble in water

Optical Rotation +9° to +11° (c=1, H2O)

Potential Therapeutic Applications
Anti-inflammatory Activity
The most well-documented therapeutic application of Leucinamide hydrochloride is its anti-

inflammatory activity. An early study demonstrated its efficacy in several rat models of

inflammation.

Key Findings:

Attenuation of Phlogistic Response: Leucinamide hydrochloride was shown to reduce the

inflammatory response induced by formaldehyde and nystatin injections in the rat paw.
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Reduction of Granulation Tissue: In a granuloma pouch model, chronic administration of the

compound led to a significant decrease in both the volume of exudate and the weight of

granulation tissue.

Favorable Safety Profile: Notably, unlike the comparator drug phenylbutazone, Leucinamide
hydrochloride did not induce gastric ulcers at effective anti-inflammatory doses, suggesting

a potentially better gastrointestinal safety profile.

At present, there is a lack of publicly available quantitative data, such as IC50 or EC50 values,

for the anti-inflammatory effects of Leucinamide hydrochloride.

Potential as an Insulin Secretagogue
L-Leucinamide Hydrochloride has been suggested as a potential elicitor of insulin secretion

in rats. This effect is likely linked to the metabolic pathways of its parent amino acid, L-leucine,

which is a known stimulator of insulin release from pancreatic β-cells. However, detailed

studies quantifying this effect and elucidating the precise mechanism for the hydrochloride salt

are not yet available in the public domain.

Putative Anti-cancer Activity
While direct evidence for the anti-cancer activity of Leucinamide hydrochloride is currently

limited, its potential in this area can be inferred from its putative mechanisms of action, namely

its lysosomotropic nature and its potential to modulate autophagy. Lysosomotropic agents can

induce lysosomal membrane permeabilization, leading to cell death, a strategy being explored

for cancer therapy. Furthermore, the modulation of autophagy has complex, context-dependent

roles in cancer, and targeting this process is a validated therapeutic strategy. Further research

is required to evaluate the efficacy of Leucinamide hydrochloride in various cancer cell lines

and in vivo tumor models.

Mechanism of Action
The precise molecular mechanisms underlying the therapeutic effects of Leucinamide
hydrochloride are not yet fully elucidated. However, based on its chemical nature and the

activities of related compounds, two primary putative mechanisms can be proposed: its role as

a lysosomotropic agent and its influence on the mTOR and autophagy signaling pathways.
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Lysosomotropic Properties
Leucinamide hydrochloride, as a lipophilic weak base, is predicted to exhibit lysosomotropic

properties. Such compounds can freely cross cellular membranes in their neutral state and,

upon entering the acidic environment of the lysosome, become protonated and trapped. This

accumulation can lead to lysosomal swelling, dysfunction, and potentially, the release of

lysosomal enzymes into the cytoplasm, triggering cell death pathways.

Cell

Cytoplasm (pH ~7.2)

Lysosome (pH ~4.5-5.0) Leucinamide-H+ (Protonated & Trapped)Protonation in Acidic EnvironmentLeucinamide HCl (Extracellular) Leucinamide (Neutral)Crosses Cell Membrane Enters Lysosome Lysosomal DysfunctionAccumulation Leads to Cell Death
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1. Animal Acclimatization
(Wistar rats)

2. Grouping
(Control, Vehicle, Leucinamide HCl, Positive Control)

3. Drug Administration
(Oral or IP)

4. Induction of Inflammation
(Subplantar injection of phlogistic agent, e.g., formaldehyde)

5. Measurement of Paw Volume
(Plethysmometer at various time points)

6. Data Analysis
(% inhibition of edema)
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To cite this document: BenchChem. [Leucinamide Hydrochloride: A Technical Guide to its
Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555007#potential-therapeutic-applications-of-
leucinamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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